Cas no 63867-47-0 (N,N,N',N'-tetradodecylethanebis(thioamide))

• Product name: N,N,N',N'-tetradodecylethanebis(thioamide)
• CAS No: 63867-47-0
• MF: C₅₀H₁₀₀N₂S₂
• MW: 793.472413063049
• CID: 1668539
• PubChem ID: 44878

N,N,N',N'-tetradodecylethanebis(thioamide) Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetradodecylethanebis(thioamide)
• N,N,N',N'-Tetradodecylethanebisthioamide
• N,N,N',N'-tetradodecylethanedithioamide
• 63867-47-0
• DTXSID00213315
• OXAMIDE, N,N,N',N'-TETRADODECYLDITHIO-
• Bis-didodecyldithiooxamide
• DB-326814

• Inchi： InChI=1S/C50H100N2S2/c1-5-9-13-17-21-25-29-33-37-41-45-51(46-42-38-34-30-26-22-18-14-10-6-2)49(53)50(54)52(47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4/h5-48H2,1-4H3
• InChI Key： CMUSAIAPZJEUMJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCN(CCCCCCCCCCCC)C(=S)C(=S)N(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 792.7334
• Monoisotopic Mass: 792.73279355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 44
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų
• XLogP3: 23.2

Experimental Properties

• PSA: 6.48